Cas no 848308-78-1 (3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid)

• Product Name: 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid
• CAS No: 848308-78-1
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5747133
• PubChem ID: 19577805
• Update Time: 2025-07-24

3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• STK348820
• (E)-3-(2-ETHOXY-5-NITROPHENYL)-2-PROPENOIC ACID
• 104274-21-7
• EN300-227943
• EN300-1082729
• BBL039500
• 848308-78-1
• 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid
• AKOS015921925
• SCHEMBL10632277
• (2E)-3-(2-ETHOXY-5-NITROPHENYL)ACRYLICACID
• (2E)-3-(2-ETHOXY-5-NITROPHENYL)ACRYLIC ACID
• MFCD02256081
• (E)-3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid
• (2E)-3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid
• AKOS000304704

• MDL： MFCD02256081
• Inchi： 1S/C11H11NO5/c1-2-17-10-5-4-9(12(15)16)7-8(10)3-6-11(13)14/h3-7H,2H2,1H3,(H,13,14)/b6-3+
• InChI Key： UMXNLKBDMNEXIT-ZZXKWVIFSA-N
• SMILES： O(CC)C1C=CC(=CC=1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid

Comprehensive Overview of 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 848308-78-1)

3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 848308-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This nitrophenyl derivative features an ethoxy group and a propenoic acid moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as its conjugated double bond system offers reactivity useful for cross-coupling reactions.

In recent years, the demand for high-purity intermediates like 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid has surged, driven by advancements in targeted therapy and precision medicine. Its CAS No. 848308-78-1 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. The compound’s nitro group and carboxylic acid functionality allow for diverse modifications, aligning with trends in structure-activity relationship (SAR) studies.

One of the most discussed topics in organic synthesis is the optimization of green chemistry protocols. 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid can be synthesized via Knoevenagel condensation, a reaction often explored for its atom economy and low environmental impact. This aligns with the growing emphasis on sustainable chemical processes, a hot topic in both academic and industrial forums.

From an analytical chemistry perspective, the compound’s UV-Vis absorption properties, attributed to its nitrophenyl chromophore, make it useful in photophysical studies. Researchers investigating fluorescent probes or sensor materials often explore derivatives of this compound. Its molecular weight and solubility profile are also critical parameters for formulation scientists working on drug delivery systems.

In the context of intellectual property, CAS No. 848308-78-1 appears in several patents related to antimicrobial agents and anti-inflammatory compounds. This highlights its potential as a scaffold molecule for developing new therapeutics. The propenoic acid segment, in particular, is a common feature in bioactive molecules, further underscoring its importance.

For those exploring computational chemistry, 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid serves as a model compound for studying electronic effects and molecular docking. Its crystal structure and hydrogen bonding patterns are of interest in supramolecular chemistry, a field gaining traction due to its applications in nanotechnology.

In summary, 3-(2-ethoxy-5-nitrophenyl)prop-2-enoic acid (CAS No. 848308-78-1) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and green chemistry. Its structural features and reactivity make it a valuable asset for scientists addressing contemporary challenges in drug development and sustainable synthesis.